Cas no 2096337-37-8 (5-(2-Tolyl)furan-2-boronic acid pinacol ester)

• Product Name: 5-(2-Tolyl)furan-2-boronic acid pinacol ester
• CAS No: 2096337-37-8
• MF: C₁₇H₂₁BO₃
• MW: 284.157845258713
• MDL: MFCD12032497
• CID: 5164116
• Update Time: 2026-03-04

5-(2-Tolyl)furan-2-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 5-(2-Tolyl)furan-2-boronic acid pinacol ester
• 4,4,5,5-tetramethyl-2-[5-(2-methylphenyl)furan-2-yl]-1,3,2-dioxaborolane

• MDL： MFCD12032497
• Inchi： 1S/C17H21BO3/c1-12-8-6-7-9-13(12)14-10-11-15(19-14)18-20-16(2,3)17(4,5)21-18/h6-11H,1-5H3
• InChI Key： JLGMRAHOSCGJQS-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=CC=C(C2=CC=CC=C2C)O1

Additional information on 5-(2-Tolyl)furan-2-boronic acid pinacol ester

Comprehensive Overview of 5-(2-Tolyl)furan-2-boronic acid pinacol ester (CAS No. 2096337-37-8)

5-(2-Tolyl)furan-2-boronic acid pinacol ester (CAS No. 2096337-37-8) is a highly versatile boronic acid ester derivative widely utilized in organic synthesis, pharmaceuticals, and material science. This compound belongs to the furan boronic ester family, known for its stability and reactivity in cross-coupling reactions, particularly Suzuki-Miyaura coupling, a cornerstone in modern synthetic chemistry. Its unique structure, featuring a tolyl group and pinacol ester moiety, enhances its solubility and handling properties, making it a preferred choice for researchers.

In recent years, the demand for boronic acid derivatives like 5-(2-Tolyl)furan-2-boronic acid pinacol ester has surged due to their pivotal role in drug discovery and agrochemical development. Searches for "boronic ester applications" and "Suzuki coupling reagents" have spiked, reflecting the growing interest in efficient synthetic methodologies. This compound’s compatibility with green chemistry principles—such as reduced waste and milder reaction conditions—aligns with the industry’s shift toward sustainable practices, a topic dominating scientific forums and AI-driven queries.

The tolyl-furan backbone of this compound also contributes to its utility in OLED materials and organic electronics, areas gaining traction due to advancements in flexible displays and renewable energy technologies. Researchers frequently inquire about "furan-based building blocks" and "high-performance materials," underscoring its relevance in cutting-edge applications. Its thermal stability and electron-rich structure make it ideal for designing photoactive layers in optoelectronic devices.

From a synthetic perspective, 5-(2-Tolyl)furan-2-boronic acid pinacol ester offers exceptional regioselectivity and yield optimization, addressing common challenges in heterocyclic chemistry. Laboratories often seek "scalable boronate synthesis" or "stable furan intermediates," highlighting its practical advantages. The pinacol protection group further ensures stability during storage and transport, a critical factor for industrial-scale applications.

In summary, 5-(2-Tolyl)furan-2-boronic acid pinacol ester (CAS No. 2096337-37-8) exemplifies innovation in synthetic chemistry, bridging gaps between academia and industry. Its multifaceted applications—from pharmaceutical scaffolds to advanced materials—cater to evolving scientific needs, while its alignment with sustainability trends and efficient synthesis resonates with global research priorities. As interest in functionalized furans and boron chemistry grows, this compound remains a cornerstone for future breakthroughs.